10.1039/D1NR02337C | Stochastic vs. deterministic magnetic coding in designed cylindrical nanowires for 3D magnetic networks†

Stochastic vs. deterministic magnetic coding in designed cylindrical nanowires for 3D magnetic networks†

Nanoscale Pub Date: 2021-07-05 DOI: 10.1039/D1NR02337C

Abstract

Advances in cylindrical nanowires for 3D information technologies profit from intrinsic curvature that introduces significant differences with regards to planar systems. A model is proposed to control the stochastic and deterministic coding of remanent 3D complex vortex configurations in designed multilayered (magnetic/non-magnetic) cylindrical nanowires. This concept, introduced by micromagnetic simulations, is experimentally confirmed by magnetic imaging in FeCo/Cu multilayered nanowires. The control over the random/deterministic vortex states configurations is achieved by a suitable geometrical interface tilting of almost non-interacting FeCo segments with respect to the nanowire axis, together with the relative orientation of the perpendicular magnetic field. The proper design of the segments’ geometry (e.g. tilting) in cylindrical nanowires opens multiple opportunities for advanced nanotechnologies in 3D magnetic networks.

Stochastic vs. deterministic magnetic coding in designed cylindrical nanowires for 3D magnetic networks†

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